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Compound of Interest

Compound Name:
5-Chloro-2-nitrodiphenylamine-

13C6

Cat. No.: B1153998 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-Chloro-2-nitrodiphenylamine-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer. The

safety and handling properties of the ¹³C₆ isotopically labeled compound are considered

identical to the unlabeled parent compound. Always consult the specific SDS for the material

you are using and follow all applicable institutional and governmental safety regulations.

Executive Summary
This guide provides detailed safety and handling information for 5-Chloro-2-nitrodiphenylamine-

¹³C₆, a compound utilized in scientific research. Due to a lack of specific data for the

isotopically labeled version, this guide relies on data from the unlabeled compound, 5-Chloro-2-

nitrodiphenylamine (CAS No. 25781-92-4). The primary hazards identified include potential

skin, eye, and respiratory irritation. However, toxicological properties have not been fully

investigated, warranting cautious handling.[1] This document outlines chemical and physical

properties, hazard classifications, personal protective equipment (PPE) recommendations,

storage requirements, and emergency procedures.

Chemical and Physical Properties
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The fundamental physical and chemical characteristics of 5-Chloro-2-nitrodiphenylamine are

crucial for its safe handling and storage.

Property Value Source(s)

Molecular Formula C₁₂H₉ClN₂O₂ [2][3][4]

Molecular Weight 248.66 g/mol [2][4]

Appearance
Red / Orange to Red

Crystalline Powder
[4][5]

Melting Point 110 - 114 °C (230 - 237.2 °F) [4]

Boiling Point 370.4 ± 32.0 °C (Predicted) [4]

Odor Odorless [5]

Purity >98.0% to 99.60% [4][6]

Storage Temperature
Room Temperature (Sealed in

dry conditions)
[4]

Hazard Identification and Classification
The hazard classification for 5-Chloro-2-nitrodiphenylamine can vary between suppliers.

Aggregated GHS information from multiple notifications to the ECHA C&L Inventory indicates

that it may cause skin irritation, serious eye irritation, and respiratory irritation.[2] It is crucial to

handle the compound as potentially hazardous due to the incomplete toxicological data.
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Hazard Statement
GHS Classification
Code

Description Source(s)

H315 Skin Irrit. 2 Causes skin irritation [2]

H319 Eye Irrit. 2
Causes serious eye

irritation
[2]

H335 STOT SE 3
May cause respiratory

irritation
[2]

Risk Codes (Legacy) R36/37/38

Irritating to eyes,

respiratory system

and skin

Note: Some reports indicate the chemical does not meet GHS hazard criteria.[2] However,

given the conflicting information and lack of comprehensive testing, treating it with caution is

the recommended approach.

Toxicological Information
Comprehensive toxicological data for 5-Chloro-2-nitrodiphenylamine is limited. The majority of

available safety data sheets state that the toxicological properties have not been fully

investigated.[1] This lack of data necessitates a conservative approach to handling, assuming

potential toxicity.

Metric Value Remarks Source(s)

LD₅₀/LC₅₀ >10,000 mg/kg

Behavioral:

Somnolence (general

depressed activity).

[7]

Experimental Protocols
Detailed experimental protocols for the toxicological testing of 5-Chloro-2-nitrodiphenylamine

are not available in the referenced public-domain literature. However, a generalized protocol for

an acute oral toxicity study, based on OECD Guideline 423, is provided below as a

representative example of how such data is generated.
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Representative Protocol: Acute Oral Toxicity (Acute Toxic Class Method - OECD 423)

Objective: To determine the acute oral toxicity of a substance by assigning it to a GHS toxic

class.

Principle: A stepwise procedure is used with a limited number of animals per step. The

outcome of each step (animal survival or death) determines the next step: either dosing at a

lower or higher fixed dose level or stopping the test.

Animal Model: Typically, female rats are used as they are generally slightly more sensitive. A

group of three animals is used for each step.

Procedure:

Animals are fasted prior to dosing (food, but not water, is withheld).

The test substance is administered in a single dose by gavage using a stomach tube.

The starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body

weight) based on any existing information about the substance's toxicity.

Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes,

respiration, etc.), and changes in body weight for at least 14 days.

If mortality occurs, the test is repeated with a new group of animals at a lower dose level.

If no mortality occurs, the test is repeated at a higher dose level.

Data Analysis: The GHS classification is determined based on the dose level at which

mortality is observed, following the criteria outlined in the OECD guideline. All clinical signs,

body weight changes, and gross necropsy findings are recorded and included in the final

report.

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling minimizes exposure risk. The following workflow and PPE

recommendations are critical for laboratory personnel.
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Chemical Handling Workflow

Pre-Handling

Handling

Post-Handling

Receipt of Chemical

Review SDS & Conduct Risk Assessment

Prepare Engineering Controls (Fume Hood)

Don Appropriate PPE

Weigh/Transfer Compound in Fume Hood

Perform Experiment

Decontaminate Work Area & Equipment

Doff PPE Correctly Store Chemical in Designated Area Dispose of Waste in Labeled Container

Click to download full resolution via product page
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Caption: Workflow for the safe handling of chemical compounds.

Personal Protective Equipment (PPE)
Based on the potential hazards, the following PPE should be worn at all times when handling

5-Chloro-2-nitrodiphenylamine:

PPE Type Specification Rationale

Eye Protection
Safety goggles or safety

glasses with side shields.

Protects against splashes and

dust, preventing serious eye

irritation.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact and

irritation.[1]

Skin and Body Laboratory coat; full sleeves.
Protects skin from accidental

contact.[7]

Respiratory

Use only in a well-ventilated

area or under a chemical fume

hood. A NIOSH/MSHA

approved respirator may be

required for handling large

quantities or if dust is

generated.

Prevents inhalation of dust,

which may cause respiratory

irritation.[1]

Storage and Stability
Proper storage is essential to maintain the integrity of the compound and ensure safety.
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Condition Recommendation Source(s)

General Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place.

Incompatible Materials
Oxidizing agents, strong acids,

strong bases.
[1]

Stability
Stable under recommended

storage conditions.

Emergency and First Aid Procedures
In case of accidental exposure, immediate action is required.

Exposure Route First Aid Measure Source(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Seek medical attention.

[1][5]

Skin Contact

Wash off immediately with

soap and plenty of water while

removing all contaminated

clothing and shoes.

[1][5]

Inhalation

Remove to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[1][7]

Ingestion

Do NOT induce vomiting.

Rinse mouth. If swallowed,

seek immediate medical

assistance.

[5]
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Accidental Release and Disposal
Accidental Release Measures

Personal Precautions: Ensure adequate ventilation. Avoid dust formation. Wear appropriate

PPE as described in Section 6.2.[7]

Containment and Cleanup: Sweep up the solid material and shovel it into a suitable, labeled

container for disposal. Avoid generating dust.

Environmental Precautions: Prevent the product from entering drains.[8]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations. Do not dispose of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Chloro-2-nitrodiphenylamine-13C6 safety and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1153998#5-chloro-2-nitrodiphenylamine-13c6-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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